Cas no 23103-34-6 (6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate)

• Product Name: 6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate
• CAS No: 23103-34-6
• MF: C₂₄H₃₂N₆O₁₅
• MW: 644.542086601257
• CID: 2935917
• Update Time: 2025-05-27

6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate Chemical and Physical Properties

Names and Identifiers

• 6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate

• Inchi： 1S/C24H32N6O15/c1-9(31)37-17-15(7-27-29-25)43-23(21(41-13(5)35)19(17)39-11(3)33)45-24-22(42-14(6)36)20(40-12(4)34)18(38-10(2)32)16(44-24)8-28-30-26/h15-24H,7-8H2,1-6H3/t15-,16-,17-,18-,19+,20+,21-,22-,23-,24-/m1/s1
• InChI Key： NHOXHUUFWNGYEN-FXPCSOOLSA-N
• SMILES： O([C@@]1([H])O[C@H](CN=[N+]=[N-])[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C)[C@H]1O[C@H](CN=[N+]=[N-])[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C

Additional information on 6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate

Comprehensive Analysis of 6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate (CAS No. 23103-34-6): Properties, Applications, and Research Insights

6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate (CAS No. 23103-34-6) is a chemically modified derivative of trehalose, a naturally occurring disaccharide. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. The introduction of azido groups and acetate esters into the trehalose backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate features two azido functional groups at the 6-positions, replacing hydroxyl groups, and six acetate groups protecting the remaining hydroxyl sites. This modification not only increases the compound's stability but also allows for selective reactions, such as click chemistry, which is widely used in bioconjugation and material science. Researchers have explored its utility in designing glycoconjugates, prodrugs, and biomaterials, aligning with current trends in targeted drug delivery and nanotechnology.

In recent years, the demand for trehalose derivatives has surged, driven by their applications in biopharmaceutical formulations and diagnostic tools. For instance, the azido groups in 6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate enable efficient labeling of biomolecules via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioorthogonal chemistry. This technique is pivotal in live-cell imaging and proteomics, addressing common user queries about "how to track cellular processes" or "tools for protein visualization."

Another area of interest is the compound's role in carbohydrate-based vaccines. As the scientific community focuses on immunotherapy and infectious disease prevention, modified sugars like this trehalose derivative serve as critical components in antigen design. Its hexaacetylated form ensures solubility in organic solvents, simplifying conjugation with carrier proteins—a frequent topic in forums discussing "vaccine adjuvant development."

From a synthetic perspective, 6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate exemplifies the convergence of green chemistry and high-yield reactions. Researchers emphasize its preparation under mild conditions, reducing energy consumption and waste generation—an answer to popular searches like "sustainable chemical synthesis methods." Additionally, its compatibility with enzymatic catalysis aligns with the growing emphasis on biocatalysis in industrial applications.

Despite its niche status, this compound’s versatility bridges gaps between organic chemistry, biotechnology, and materials science. For example, its use in hydrogel formation for 3D cell culture systems responds to trending queries about "scaffolds for tissue engineering." The azido groups’ reactivity further enables cross-linking with polymers, a technique explored in smart material design for controlled drug release.

In conclusion, 6,6'-Diazido-6,6'-dideoxy-α,α-D-trehalose hexaacetate (CAS No. 23103-34-6) represents a multifaceted tool for advancing research in life sciences and beyond. Its alignment with hot topics like precision medicine, nanocarriers, and sustainable synthesis ensures continued relevance. By addressing both fundamental questions and applied challenges, this compound exemplifies innovation at the intersection of chemistry and biology.